Hydron;chloride

• IUPAC Name: hydron;chloride
• InChI: InChI=1S/ClH/h1H
• InChI Key: VEXZGXHMUGYJMC-UHFFFAOYSA-N
• Canonical SMILES: [H+].[Cl-]
• Molecular Formula: ClH
• Related CAS: 15364-23-5
• Molecular Weight: 36.46 g/mol
• Physical Description: Solid
• CAS No.: 7647-01-0

Description

Hydron;chloride refers to a class of compounds where a proton (hydron, H⁺) is associated with an organic base, forming a cationic species paired with a chloride (Cl⁻) counterion. This nomenclature is commonly used in systematic chemical naming to denote hydrochloride salts, which are pivotal in pharmaceutical sciences due to their enhanced solubility and stability compared to free bases . Hydrochloride salts are formed via acid-base reactions, where the basic nitrogen (e.g., amines, heterocycles) is protonated, rendering the compound water-soluble and bioavailable. Examples include widely used drugs such as Clonidine hydrochloride (antihypertensive) and Fexofenadine hydrochloride (antihistamine) .

Chemical Reactions Analysis

Direct Combination Reaction

Hydrogen chloride is synthesized via the exothermic reaction of hydrogen ($\text{H}_2$) and chlorine ($\text{Cl}_2$) gases:$$\text{H}_2+\text{Cl}_2\rightarrow 2\text{HCl}\quad (\Delta H=-184\,\text{kJ mol})$$This reaction is accelerated by UV light or elevated temperatures (>250°C) and moisture .

Industrial Production

The primary industrial method involves reacting sodium chloride ($\text{NaCl}$) with concentrated sulfuric acid ($\text{H}_2\text{SO}_4$):$$\text{NaCl}+\text{H}_2\text{SO}_4\rightarrow \text{NaHSO}_4+\text{HCl}$$At 150°C, this yields crude HCl gas, a byproduct of organic chlorination processes .

Aqueous Dissociation

In water, HCl fully dissociates into hydronium ($\text{H}_3\text{O}^+$) and chloride ($\text{Cl}^-$) ions:$$\text{HCl}+\text{H}_2\text{O}\rightarrow \text{H}_3\text{O}^++\text{Cl}^-\quad (K_a\approx 1.3\times 10^6)$$This high acidity enables reactions with bases (e.g., $\text{NaOH}$):$$\text{HCl}+\text{NaOH}\rightarrow \text{NaCl}+\text{H}_2\text{O}$$

Protonation in Non-Aqueous Solvents

HCl acts as an acid in methanol, forming $\text{CH}_3\text{OH}_2^+$ and $\text{Cl}^-$:$$\text{HCl}+\text{CH}_3\text{OH}\rightarrow [\text{CH}_3\text{OH}_2]^++\text{Cl}^-$$This property is exploited in anhydrous organic syntheses .

Oxidation by Strong Oxidizers

HCl reacts with $\text{KMnO}_4$ or $\text{K}_2\text{Cr}_2\text{O}_7$ to liberate chlorine gas ($\text{Cl}_2$):$$2\text{KMnO}_4+16\text{HCl}\rightarrow 2\text{KCl}+2\text{MnCl}_2+5\text{Cl}_2+8\text{H}_2\text{O}$$$$\text{K}_2\text{Cr}_2\text{O}_7+14\text{HCl}\rightarrow 2\text{KCl}+2\text{CrCl}_3+3\text{Cl}_2+7\text{H}_2\text{O}$$These reactions are critical in laboratory-scale $\text{Cl}_2$ generation .

Catalytic Oxidation to Chlorine

Industrial processes use the Deacon reaction to oxidize HCl:$$4\text{HCl}+\text{O}_2\rightarrow 2\text{Cl}_2+2\text{H}_2\text{O}\quad (\Delta H=-116\,\text{kJ mol})$$Catalysts like $\text{CuCl}_2$ enable efficiencies >80% at 400–450°C .

Reactions with Metals and Oxides

Metal	Reaction	Products	Conditions
Zinc	$\text{Zn}+2\text{HCl}$	$\text{ZnCl}_2+\text{H}_2$	Room temperature
Iron	$\text{Fe}_2\text{O}_3+6\text{HCl}$	$2\text{FeCl}_3+3\text{H}_2\text{O}$	Heat
Aluminum	$2\text{Al}+6\text{HCl}$	$2\text{AlCl}_3+3\text{H}_2$	Moisture required

Dry HCl is unreactive; moisture facilitates corrosion by forming conductive solutions .

Hydrochlorination of Alkenes

HCl adds to alkenes (e.g., styrene) under acidic conditions:$$\text{CH}_2=\text{CH}_2+\text{HCl}\rightarrow \text{CH}_3\text{CH}_2\text{Cl}$$Vigorous stirring with acetic acid enhances reaction rates (84–96% yield) .

Formation of Ionic Salts

With ammonia ($\text{NH}_3$), HCl forms ammonium chloride ($\text{NH}_4\text{Cl}$):$$\text{NH}_3+\text{HCl}\rightarrow \text{NH}_4\text{Cl}$$Electron transfer in gas-phase reactions induces ionic bonding .

Stratospheric Ozone Depletion

HCl interacts with chlorine nitrate ($\text{ClONO}_2$) on ice surfaces:$$\text{ClONO}_2+\text{HCl}\rightarrow \text{Cl}_2+\text{HNO}_3$$This reaction, enhanced by surface disordering at 196 K, releases ozone-destroying $\text{Cl}_2$ .

Thermodynamic Data

Reaction	$\Delta H^\circ \,(\text{kJ mol})$	$\Delta S^\circ \,(\text{J mol K})$	Source
$\text{HCl}\rightarrow \text{H}^++\text{Cl}^-$	-74.9	93.3
$\text{O}+\text{HCl}\rightarrow \text{OH}+\text{Cl}$	85.4	95.4

Comparison with Similar Compounds

Structural Insights :

• Tetramisole hydrochloride () contains an imidazothiazole ring, critical for its anthelmintic activity.
• Clonidine hydrochloride () features a dichlorophenyl group linked to an imidazoline ring, enabling α₂-adrenergic receptor agonism.
• Metformin hydrochloride () lacks aromaticity but includes a biguanide group, facilitating AMPK activation for diabetes management.

Physicochemical Properties

Solubility, stability, and pH sensitivity differ based on the organic moiety:

• Solubility : Hydrochloride salts generally exhibit higher water solubility than free bases. For example, Metformin hydrochloride’s solubility (>300 mg/mL) ensures rapid absorption .
• Stability : Aromatic amines like Clonidine hydrochloride are sensitive to light, requiring opaque packaging, while aliphatic amines (e.g., Metformin) are more stable .
• pH Dependency : In concrete chemistry (unrelated to pharmaceuticals), hydron (H⁺) release from C-S-H gels affects chloride binding, illustrating the broader reactivity of H⁺/Cl⁻ pairs .

Q & A

Q. What are the standard protocols for synthesizing hydron chloride in laboratory settings?

Hydron chloride synthesis typically involves direct reaction methods, such as combining hydrogen gas with chlorine under controlled conditions, or neutralizing hydrochloric acid with a suitable base. Key steps include rigorous temperature control (e.g., maintaining sub-ambient temperatures to prevent decomposition) and purification via recrystallization or vacuum distillation. Experimental protocols must specify stoichiometric ratios, solvent selection, and safety measures for handling gaseous byproducts . Reproducibility requires detailed documentation of reaction parameters (e.g., pressure, catalysts) and validation through spectral characterization .

Q. Which analytical techniques are essential for characterizing hydron chloride purity and structural integrity?

Standard techniques include:

• Nuclear Magnetic Resonance (NMR) : To confirm molecular structure and detect impurities.
• Mass Spectrometry (MS) : For molecular weight validation and isotopic analysis.
• X-ray Diffraction (XRD) : To determine crystalline structure.
• Titrimetry : For quantifying chloride ion concentration. Researchers should cross-validate results using multiple methods and adhere to calibration standards outlined in toxicological profiles . Data should be presented in tables with error margins, and supplementary materials should include raw spectra for peer review .

Q. How does pH influence hydron chloride’s stability in aqueous solutions?

Hydron chloride dissociates in water to form H₃O⁺ and Cl⁻ ions, with stability dependent on pH. Acidic conditions (pH < 3) favor stability, while alkaline environments promote hydrolysis. Researchers must conduct kinetic studies under buffered conditions, using techniques like UV-Vis spectroscopy to monitor degradation rates. Stability protocols should report ionic strength, temperature, and buffer composition to ensure reproducibility .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported stability data for hydron chloride under varying environmental conditions?

Contradictions often arise from unaccounted variables (e.g., trace metals, light exposure). A systematic approach includes:

• Meta-analysis : Compare datasets using statistical tools (e.g., ANOVA) to identify outliers .
• Controlled Replication : Repeat experiments under standardized conditions, documenting ambient factors (humidity, O₂ levels) .
• Advanced Analytics : Use High-Performance Liquid Chromatography (HPLC) to isolate degradation products and identify confounding reactants .

Q. What methodological challenges arise when optimizing hydron chloride synthesis for high-purity yields (>99.9%)?

Key challenges include:

• Impurity Control : Trace water or organic solvents can catalyze side reactions. Use Karl Fischer titration for moisture analysis .
• Scalability : Microreactor systems improve mixing efficiency but require precise flow-rate calibration .
• Validation : Implement ICP-MS to detect metal contaminants and validate purity claims .

Q. How should researchers design experiments to evaluate hydron chloride’s reactivity with organic substrates?

Experimental design must:

• Define Variables : Substrate polarity, temperature, and stoichiometry.
• Use Control Systems : Inert atmospheres (N₂/Ar) to prevent oxidation .
• Monitor Kinetics : Employ stopped-flow techniques or in-situ FTIR for real-time analysis .
• Assess Safety : Pre-screen for exothermic risks using DSC (Differential Scanning Calorimetry) .

Methodological Guidelines

• Data Presentation : Use tables to summarize comparative results (e.g., synthesis yields under varying conditions) and include raw data in supplementary materials .
• Statistical Rigor : Apply regression models to analyze dose-response relationships and report confidence intervals .
• Ethical Compliance : Follow ATSDR guidelines for handling hazardous intermediates and waste disposal .